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Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434

For researchers and scientists in drug development, ensuring the safe handling and disposal of
laboratory chemicals is paramount. This guide provides essential safety and logistical
information for the proper disposal of Irganox 1035, a sulfur-containing phenolic primary
antioxidant and heat stabilizer. Adherence to these procedures will help maintain a safe
laboratory environment and ensure regulatory compliance.

Essential Safety and Disposal Procedures

The proper disposal of Irganox 1035 requires careful consideration of its chemical properties
and potential environmental impact. The primary method of disposal is through a licensed
hazardous material disposal company or at an approved chemical disposal facility.[1][2]
Incineration in a facility equipped with an afterburner and scrubber is a potential disposal route.
[1] It is critical to prevent Irganox 1035 from entering sewage systems or being disposed of
with household garbage.[3]

Personal Protective Equipment (PPE) during Handling and Disposal:

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:
o Eye/Face Protection: Tightly fitting safety goggles with side-shields.[1]

» Skin Protection: Fire/flame resistant and impervious clothing.[1]
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o Respiratory Protection: In case of dust formation, a NIOSH/MSHA approved dust respirator
is necessary.[2]

Step-by-Step Disposal Protocol
o Waste Identification and Segregation:

o lIdentify all waste containing Irganox 1035, including expired materials, residues, and
contaminated labware.

o Segregate Irganox 1035 waste from other chemical waste streams to avoid incompatible
mixtures. It is incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

o Containerization and Labeling:

o Place all Irganox 1035 waste into a suitable, labeled container. The container should be
kept tightly closed in a dry and well-ventilated area.[1]

o The label should clearly indicate "Irganox 1035 Waste" and any associated hazards.
» Handling Spills:
o In the event of a spill, prevent the generation of dust.[1]

o Carefully sweep or vacuum the spilled material and place it into a suitable container for
disposal.[2]

o After the material has been collected, wash the spill area. Collect all cleanup water for
appropriate disposal.[2]

o Avoid discharging any spilled material or cleanup water into drains, water courses, or onto
the ground.[1]

» Disposal of Contaminated Packaging:

o Any packaging that has been in contact with Irganox 1035 should be treated as
hazardous waste and disposed of in the same manner as the chemical itself.[1]
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» Arranging for Professional Disposal:

o Contact a licensed hazardous material disposal company to arrange for the collection and
disposal of the Irganox 1035 waste.

o Ensure that the disposal company is aware of the material's identity and any potential
hazards.

o Always adhere to all federal, local, and provincial laws and regulations concerning
chemical waste disposal.[1][2]

Ecotoxicity Data

While there is no comprehensive data on the ecotoxicity of Irganox 1035, some studies have
been conducted.[1] The available data is summarized in the table below. It is important to note
that the material was found to be "hardly biodegradable”.[2]

Test Organism Test Type Duration Result
Salmon gairdneri LC50 96 hours >61 mg/L
Zebra Fish LC50 96 hours >57 mg/L
Daphnia magna EC50 48 hours >=100 mg/L
Algae (Scenedesmus

EC50 72 hours >100 mg/L
sp.)
Bacteria EC50 3 hours >100 mg/L

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Irganox 1035.
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Caption: Workflow for the proper disposal of Irganox 1035.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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